(E)-4-(2-cyano-2-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)vinyl)phenyl 4-methylbenzoate

• IUPAC Name: [4-[(E)-2-cyano-2-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)ethenyl]phenyl] 4-methylbenzoate
• InChI: InChI=1S/C24H22N4O2/c1-17-6-10-19(11-7-17)24(29)30-21-12-8-18(9-13-21)15-20(16-25)23-27-26-22-5-3-2-4-14-28(22)23/h6-13,15H,2-5,14H2,1H3/b20-15+
• InChI Key: YZYGHHQSWMYXBG-HMMYKYKNSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)C=C(C#N)C3=NN=C4N3CCCCC4
• Isomeric SMILES: CC1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)/C=C(\C#N)/C3=NN=C4N3CCCCC4
• Molecular Formula: C24H22N4O2
• Molecular Weight: 398.5 g/mol

Description

(E)-4-(2-cyano-2-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)vinyl)phenyl 4-methylbenzoate is a useful research compound. Its molecular formula is C24H22N4O2 and its molecular weight is 398.466. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• The compound (E)-4-(2-cyano-2-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)vinyl)phenyl 4-methylbenzoate is part of a class of chemicals that have been synthesized and structurally analyzed, focusing on understanding their physical and chemical properties. For instance, studies involved synthesizing derivatives and analyzing their structure through methods like NMR 1H spectroscopy to confirm purity and structure (Demchenko et al., 2018).

Regioselectivity and Cyclization Reactions

• Research has been conducted to understand the regioselectivity of cyclization reactions involving compounds with the (E)-4-(2-cyano-2-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)vinyl)phenyl structure. Studies involved using physico-chemical methods and quantum chemical calculations to determine the structure of the reaction products and the thermodynamics of the reaction process (Perekhoda et al., 2017).

Biological Activities and Applications

• Compounds similar to this compound have been synthesized and evaluated for various biological activities. For instance, some studies focused on synthesizing derivatives and testing them for antimicrobial activities against pathogenic strains, providing insights into their potential applications in the development of new drugs (Panwar & Singh, 2011).

Chemical Reactions and Modifications

• Detailed studies have been conducted to understand the chemical reactions and modifications involving compounds with a similar structure. For example, research has been done on the acylation of such compounds and the factors influencing the reaction, like the nature of the acylating agent (Makei et al., 2004).